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Compound of Interest

Compound Name: 2,5-Dichlorobenzophenone

Cat. No.: B102398

An In-depth Technical Guide to 2,5-
Dichlorobenzophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dichlorobenzophenone is a halogenated aromatic ketone that serves as a versatile
intermediate in organic synthesis. Its chemical structure, featuring a benzophenone core with
two chlorine substituents on one of the phenyl rings, imparts specific reactivity and properties
that are leveraged in various industrial and research applications. This technical guide provides
a comprehensive overview of the physical and chemical properties of 2,5-
Dichlorobenzophenone, detailed experimental protocols for its synthesis, and an exploration
of its applications, particularly within the pharmaceutical and chemical industries.

Chemical and Physical Properties

The fundamental physicochemical properties of 2,5-Dichlorobenzophenone are summarized
in the tables below. These properties are crucial for its handling, storage, and application in
various chemical processes.

Table 1: General and Physical Properties
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Property Value Reference
2,5-dichlorophenyl
Chemical Name ( Pheny) [1]
(phenyl)methanone
2,5-Dichlorophenyl phenyl
Synonyms [1]
ketone
CAS Number 16611-67-9 [1]
Molecular Formula C13HsCl20 [1112]
Molecular Weight 251.11 g/mol [1][2]
White to off-white crystalline
Appearance [3]
powder
Melting Point 87-88 °C [4]
Boiling Point 369.9 °C at 760 mmHg [5]
Density 1.311 g/cm3 (Predicted) [5]
Flash Point 156.4 °C [5]
Solubility Sparingly soluble in water.[3]
Table 2: Spectral Data
Spectroscopic Technique Data Summary Reference

13C NMR

Spectra available on
PubChem.

[1]

Mass Spectrometry (GC-MS)

Spectra available on
PubChem.

[1]

Infrared (IR) Spectroscopy

Vapor phase IR spectra

available on PubChem.

[1]

Experimental Protocols
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Synthesis of 2,5-Dichlorobenzophenone via Friedel-
Crafts Acylation

The most common method for the synthesis of 2,5-Dichlorobenzophenone is the Friedel-
Crafts acylation of 1,4-dichlorobenzene with benzoyl chloride using a Lewis acid catalyst,
typically aluminum chloride.[3]

Materials:

1,4-Dichlorobenzene

e Benzoyl chloride

e Anhydrous aluminum chloride (AICI3)
e Toluene

e Hexane

e Ice

o Water

e Agueous sodium bicarbonate solution

o Three-necked flask equipped with a mechanical stirrer, thermometer, and condenser with a
gas outlet to an aqueous NaOH scrub tower.

Procedure:

e To a 22 L three-necked flask, add 1,4-dichlorobenzene (3 kg, 26.4 mol) and benzoyl chloride
(2.6 kg, 18.55 mol).[6]

e Heat the mixture to 80 °C to obtain a homogeneous solution.[6]

e With stirring, add anhydrous aluminum chloride (5.5 kg, 41.25 mol) over 12 minutes. The
molar ratio of AICIs to 1,4-dichlorobenzene to benzoyl chloride should be approximately
2.2:1.4:1.0.[6]
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Heat the resulting mixture to 140 °C over 60 minutes, and then increase the temperature to
175 °C and maintain for 30 minutes.[6]

Stop the heating and allow the mixture to cool to 80 °C over two hours.[6]

Carefully pour the reaction mixture into a well-stirred mixture of approximately 25 L of water
and 15 kg of ice over 30 minutes to quench the reaction.[6]

Collect the resulting organic solid by filtration.[6]
Dissolve the crude solid in 7 L of toluene.[6]

Wash the toluene solution with agueous sodium bicarbonate and then dry the organic layer.

[6]
Remove the toluene by distillation.[6]

The pure 2,5-dichlorobenzophenone can be isolated by recrystallization from a mixture of
hexane and toluene, yielding approximately 80% of the final product.[6]

Recrystallization for Purification

Recrystallization is a critical step to obtain high-purity 2,5-Dichlorobenzophenone. A two-
solvent system is often effective.

General Protocol for Two-Solvent Recrystallization:

e Dissolve the crude 2,5-Dichlorobenzophenone in a minimum amount of a hot solvent in
which it is readily soluble (e.g., toluene).

e While the solution is hot, add a second solvent in which the compound is less soluble (e.qg.,
hexane) dropwise until the solution becomes cloudy, indicating saturation.[7]

« If persistent cloudiness occurs, add a small amount of the first solvent to redissolve the
precipitate.

 Allow the solution to cool slowly and undisturbed to room temperature, followed by further
cooling in an ice bath to promote crystallization.[7]
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e Collect the purified crystals by vacuum filtration and wash them with a small amount of the
cold solvent mixture.[7]

» Dry the crystals under vacuum to remove any residual solvent.

Mandatory Visualization

Below is a diagram illustrating the experimental workflow for the synthesis and purification of
2,5-Dichlorobenzophenone.

Click to download full resolution via product page

Experimental Workflow for 2,5-Dichlorobenzophenone Synthesis

Applications in Research and Drug Development

2,5-Dichlorobenzophenone is a valuable building block in organic synthesis with several key
applications:

o Pharmaceutical Intermediate: It serves as a precursor in the synthesis of various
pharmaceutical compounds. The dichlorinated phenyl group can be a key structural motif or
can be further functionalized.[6][8]

¢ Photoinitiator: In polymer chemistry, it can act as a photoinitiator, absorbing UV light to
generate free radicals that initiate polymerization reactions. This is particularly useful in the
curing of coatings and adhesives.[3][8]

o UV Filter: Its ability to absorb UV radiation makes it a potential component in cosmetic
formulations as a UV filter, protecting against sun damage.[8]
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e Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is also used as an
intermediate in the production of agrochemicals.[3][8]

Due to its primary role as a synthetic intermediate, there is limited information available
regarding its direct biological activity or involvement in specific signaling pathways. Its utility in
drug development is primarily as a starting material for the construction of more complex,
biologically active molecules.

Safety and Handling

2,5-Dichlorobenzophenone is classified as an irritant, causing skin and serious eye irritation.
It may also cause respiratory irritation.[5]

Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

e Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.
¢ Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.
o Store in a tightly closed container in a dry, cool, and well-ventilated place.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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